Cas no 59823-93-7 (Benzene, 1,1'-(1,2-ethanediyl)bis[2-methyl-6-nitro-)

Benzene, 1,1'-(1,2-ethanediyl)bis[2-methyl-6-nitro- structure
59823-93-7 structure
Product Name:Benzene, 1,1'-(1,2-ethanediyl)bis[2-methyl-6-nitro-
CAS No:59823-93-7
MF:C16H16N2O4
MW:300.309244155884
CID:337200
PubChem ID:22889233
Update Time:2025-04-19

Benzene, 1,1'-(1,2-ethanediyl)bis[2-methyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-2-[2-(2-methyl-6-nitrophenyl)ethyl]-3-nitrobenzene
    • DTXSID50628753
    • 1,1'-(Ethane-1,2-diyl)bis(2-methyl-6-nitrobenzene)
    • 59823-93-7
    • SCHEMBL10106284
    • Benzene, 1,1'-(1,2-ethanediyl)bis[2-methyl-6-nitro-
    • Inchi: 1S/C16H16N2O4/c1-11-5-3-7-15(17(19)20)13(11)9-10-14-12(2)6-4-8-16(14)18(21)22/h3-8H,9-10H2,1-2H3
    • InChI Key: NITOQMTYNAIZSE-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=CC(C)=C1CCC1C(=CC=CC=1C)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 300.11108
  • Monoisotopic Mass: 300.11100700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • PSA: 86.28
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